N-[(2-Cyclopropyl-1,3-oxazol-5-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(2-cyclopropyl-1,3-oxazol-5-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C10H12N2O2/c1-2-9(13)11-5-8-6-12-10(14-8)7-3-4-7/h2,6-7H,1,3-5H2,(H,11,13)
• InChI Key: VTYMZZIEVRORHE-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=CN=C(O1)C2CC2
• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis Analysis

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry has been increased in the past few years. Various oxazole derivatives have been synthesized and screened for their various biological activities.

Molecular Structure Analysis

Oxazoles have a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities.

Chemical Reactions Analysis

Oxazole derivatives have been used as intermediates in the synthesis of new chemical entities. The specific reactions and mechanisms would depend on the specific derivative and the target molecule being synthesized.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxazole derivatives can vary depending on the specific derivative. For example, oxazole itself is a stable liquid at room temperature with a boiling point of 69 °C.

Mechanism of Action

The mechanism of action of oxazole derivatives can vary widely depending on the specific derivative and its biological activity. Some oxazole derivatives have shown antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities.

Future Directions

Oxazole derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Researchers around the globe are synthesizing various oxazole derivatives and screening them for various biological activities.